Cas no 961-20-6 (1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-
• CAS No: 961-20-6
• MF: C₁₆H₉BrO₂
• MW: 313.145463705063
• CID: 1986582
• PubChem ID: 784813
• Update Time: 2025-04-21

1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-
• 2-[(4-bromophenyl)methylidene]indene-1,3-dione
• STK327999
• CB07188
• BIM-0005200.P001
• DTXSID90354847
• 961-20-6
• AKOS000270537
• CHEMBL4212050
• CBMicro_005140
• SMSF0003478
• 2-(4-bromobenzylidene)-1H-indene-1,3(2H)-dione

• Inchi： 1S/C16H9BrO2/c17-11-7-5-10(6-8-11)9-14-15(18)12-3-1-2-4-13(12)16(14)19/h1-9H
• InChI Key： WFYCOCQPQPAJOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C1\C(C2C=CC=CC=2C\1=O)=O

Computed Properties

• Exact Mass: 311.97859g/mol
• Monoisotopic Mass: 311.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones